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Compound of Interest

Compound Name: 4-Bromobutyl acetate

Cat. No.: B128988

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
bromobutyl acetate (CAS No. 4753-59-7), a key intermediate in various organic syntheses.
The information presented herein is intended to support laboratory research, chemical process
development, and quality control efforts.

Core Physical and Chemical Data

4-Bromobutyl acetate is a colorless to pale yellow liquid.[1][2] It is an ester characterized by
the presence of a bromo functional group, making it a versatile reagent in the synthesis of more
complex molecules, including pharmaceuticals.[1][3][4][5][6]

Quantitative Physical Properties

The physical properties of 4-bromobutyl acetate have been determined by various analytical
methods. A summary of these key quantitative data points is presented in the table below for
easy reference and comparison.
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Property Value Notes
Molecular Formula CeH11BrO2
Molecular Weight 195.05 g/mol [B151I71819111.0]
Density 1.348 g/mL at 25 °C[3][4][5][71[91[11]
Boiling Point 92-93 °C at 12 mmHg[31[41[51[ 7119111 1]
Refractive Index 1.460 at 20 °C[3][4][5][71[9][11]
Flash Point 109 °C (229 °F) Closed cup[5][7][9]
Melting Point Not applicable
Water Solubility Insoluble [11[7]
Solubility in Organic Solvents Soluble in Chloroform and [7119]

Methanol

Experimental Protocols

The following sections detail the generalized experimental methodologies for the determination
of the key physical properties of liquid esters like 4-bromobutyl acetate.

Determination of Boiling Point

The boiling point of 4-bromobutyl acetate is determined at reduced pressure (vacuum
distillation) to prevent decomposition at higher temperatures.

Methodology:

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The system is
connected to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: A sample of 4-bromobutyl acetate is placed in the round-bottom flask
along with boiling chips to ensure smooth boiling.
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« Distillation: The system is evacuated to the desired pressure (e.g., 12 mmHg). The flask is
then heated gently.

o Data Collection: The temperature at which the liquid and vapor phases are in equilibrium, as
indicated by a stable temperature reading on the thermometer while the liquid is actively
boiling and condensing, is recorded as the boiling point at that pressure.

Determination of Density

The density of liquid 4-bromobutyl acetate is determined using a pycnometer.
Methodology:

e Pycnometer Calibration: A clean, dry pycnometer of a known volume is weighed. It is then
filled with a reference substance of known density (e.g., deionized water) at a specific
temperature (e.g., 25 °C), and the total weight is recorded.

o Sample Measurement: The pychometer is emptied, dried, and filled with 4-bromobutyl
acetate at the same temperature. The total weight is then measured.

o Calculation: The density of the sample is calculated by dividing the mass of the sample by
the volume of the pycnometer.

Determination of Refractive Index

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer.

Methodology:

 Instrument Calibration: The refractometer is calibrated using a standard substance with a
known refractive index.

o Sample Application: A few drops of 4-bromobutyl acetate are placed on the prism of the
refractometer.

e Measurement: The instrument is adjusted to bring the dividing line between the light and
dark fields into sharp focus at the crosshairs. The refractive index is then read from the
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instrument's scale at a specified temperature (e.g., 20 °C).

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the purification and boiling point
determination of 4-bromobutyl acetate.
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Caption: Workflow for the Purification and Physical Property Characterization of 4-Bromobutyl
Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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